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Application Notes and Protocols for Tflirn-NH2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tflirn-NH2 is a synthetic peptide amide with the sequence Thr-Phe-Leu-Leu-Arg-Asn-NH2. It
acts as a selective agonist for the Protease-Activated Receptor 2 (PAR2), a G protein-coupled
receptor (GPCR) involved in a variety of physiological and pathological processes, including
inflammation, pain, and cancer.[1] Activation of PAR2 by agonists like Tfllrn-NH2 initiates a
cascade of intracellular signaling events, making it a valuable tool for studying PAR2 function
and for the development of novel therapeutics targeting this receptor.

These application notes provide detailed protocols for the preparation of Tfllrn-NH2 stock
solutions and its application in a common cell-based assay: the measurement of Extracellular
signal-regulated kinase 1/2 (ERK1/2) phosphorylation.

Physicochemical Properties and Stock Solution
Preparation
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A summary of the key properties of Tfllrn-NH2 is provided in the table below.

Property Value Reference
Molecular Formula C35H59N1108 [2]
Molecular Weight 761.91 g/mol [2]
Appearance White to off-white solid [2]
Thr-Phe-Leu-Leu-Arg-Asn-
Sequence [2]
NH2

Protocol for Preparing Tfllrn-NH2 Stock Solution

Materials:

Tfllrn-NH2 peptide powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Ultrasonic bath (optional)
Procedure:

o Determine the required concentration and volume of the stock solution. A common stock
concentration for in vitro cell-based assays is 10 mM.

o Weigh the appropriate amount of Tfllrn-NH2 powder. For example, to prepare 1 mL of a 10
mM stock solution, you would need 7.62 mg of the peptide.

e Add the appropriate volume of DMSO to the peptide powder. For a 10 mM stock solution,
add DMSO to the desired final volume. It is recommended to use newly opened, anhydrous
DMSO as the peptide is hygroscopic.[2]

» Facilitate dissolution. Gently vortex the solution. If the peptide does not fully dissolve,
sonicate the solution in an ultrasonic bath for short intervals until it is completely dissolved.[2]
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 Aliquot and store. Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1
month) or -80°C for long-term storage (up to 6 months).[2][3]

Stock Solution Dilution Table (for a starting mass of 1 mg):

Desired Stock Concentration Volume of DMSO to Add
1mM 1.3125 mL
5 mM 0.2625 mL
10 mM 0.1312 mL

Experimental Applications: PAR2 Signhaling and
ERK1/2 Phosphorylation

Tflirn-NH2 activates PAR2, which can couple to multiple G proteins, including Gaq, Gai, and
Gal2/13, to initiate downstream signaling cascades.[3] One of the key downstream pathways
activated by PAR2 is the mitogen-activated protein kinase (MAPK) pathway, leading to the
phosphorylation of ERK1/2.[4][5]

PAR2 Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Par2-mediated responses in inflammation and regeneration: choosing between repair and
damage - PMC [pmc.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [preparing Tfllrn-NH2 stock solution for experiments].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375695/docs#preparing-tflirn-nh2-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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